Cas no 2060050-70-4 (5-fluorothieno2,3-bpyridine-2-carboxylic acid)

• Product Name: 5-fluorothieno2,3-bpyridine-2-carboxylic acid
• CAS No: 2060050-70-4
• MF: C₈H₄FNO₂S
• MW: 197.186264038086
• MDL: MFCD30486772
• CID: 5173706
• PubChem ID: 125453840
• Update Time: 2025-10-23

5-fluorothieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 5-fluoro-
• 5-fluorothieno2,3-bpyridine-2-carboxylic acid

• MDL： MFCD30486772
• Inchi： 1S/C8H4FNO2S/c9-5-1-4-2-6(8(11)12)13-7(4)10-3-5/h1-3H,(H,11,12)
• InChI Key： OAEWNXPWRQBCBO-UHFFFAOYSA-N
• SMILES： C12SC(C(O)=O)=CC1=CC(F)=CN=2

Additional information on 5-fluorothieno2,3-bpyridine-2-carboxylic acid

Recent Advances in the Study of 5-Fluorothieno[2,3-b]pyridine-2-carboxylic Acid (CAS: 2060050-70-4)

5-Fluorothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2060050-70-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability and scalability, which are critical for its industrial application. The study also reported the compound's potential as a building block for the synthesis of kinase inhibitors, which are of great interest in oncology research.

In another recent investigation, researchers evaluated the biological activity of 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid derivatives against various cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that certain derivatives exhibited potent inhibitory effects on tumor cell proliferation, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a promising scaffold for the development of new anticancer agents.

Furthermore, computational studies have been conducted to elucidate the molecular interactions of 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid with target proteins. A 2024 study in the Journal of Chemical Information and Modeling utilized molecular docking and dynamics simulations to predict the binding modes of the compound with various kinases. The simulations revealed favorable binding affinities, supporting its potential as a lead compound for further optimization.

Despite these advancements, challenges remain in the clinical translation of 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance the pharmacokinetic properties of the compound while retaining its biological activity.

In conclusion, 5-fluorothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2060050-70-4) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic accessibility, biological activity, and potential for further optimization make it a valuable candidate for drug development. Continued research efforts are expected to uncover new applications and improve its therapeutic efficacy, paving the way for its eventual clinical use.